5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(3-methylphenoxy)methyl]furan-2-yl]-5-(2-phenylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O3/c1-17-6-5-9-19(14-17)28-16-20-10-11-22(29-20)24-27-21(15-25)23(30-24)26-13-12-18-7-3-2-4-8-18/h2-11,14,26H,12-13,16H2,1H3
• InChI Key: BVHQGESFEUBUAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NCCC4=CC=CC=C4)C#N
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, also known as EMD 534085, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of oxazole derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 involves the inhibition of VMAT2, which leads to a decrease in the uptake of monoamine neurotransmitters into synaptic vesicles. This results in an increase in the extracellular levels of these neurotransmitters, which can modulate neuronal activity and behavior.
Biochemical and Physiological Effects:
5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to increase extracellular levels of dopamine, serotonin, and norepinephrine in various brain regions. This can lead to changes in behavior, such as increased locomotor activity and decreased anxiety-like behavior. 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 has also been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 has several advantages for use in laboratory experiments. This compound is highly selective for VMAT2, which allows for the specific modulation of monoamine neurotransmitter release and uptake. Additionally, 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 has good pharmacokinetic properties, which allows for easy administration and measurement of its effects in animal models. However, there are also limitations to the use of this compound. For example, the effects of 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 may be influenced by factors such as age, sex, and genetic background, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085. One area of interest is the potential therapeutic applications of this compound for the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, further studies are needed to elucidate the mechanisms underlying the effects of 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 on neurotransmitter release and uptake. Finally, the development of more selective and potent VMAT2 inhibitors may lead to the discovery of new therapeutic agents for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 involves several steps, starting with the preparation of 5-(2-bromoacetyl)furan-2-carboxylic acid. This intermediate is then reacted with m-tolylmagnesium bromide to yield 5-(m-tolyloxy)methylfuran-2-carboxylic acid. The next step involves the conversion of the carboxylic acid group to a nitrile group using thionyl chloride. Finally, the oxazole ring is formed by reacting the nitrile with phenethylamine in the presence of potassium carbonate.

Scientific Research Applications

5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles. By inhibiting VMAT2, 5-(Phenethylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile 534085 can modulate the release and uptake of these neurotransmitters, which may have implications for the treatment of various neurological disorders such as Parkinson's disease and depression.